Cas no 83505-69-5 (1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene)

• Product name: 1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene
• CAS No: 83505-69-5
• MF: C₁₃H₇F₅S
• MW: 290.25168
• CID: 1808570
• PubChem ID: 190060

1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene
• Benzene, pentafluoro[(phenylthio)methyl]-
• 1,2,3,4,5-pentafluoro-6-(phenylsulfanylmethyl)benzene
• 83505-69-5
• 1,2,3,4,5-Pentafluoro-6-(phenylthiomethyl) benzene
• UBDGTQMSSHFQRU-UHFFFAOYSA-N
• SCHEMBL775561
• DTXSID90232414
• 1,2,3,4,5-Pentafluoro-6-[(phenylsulfanyl)methyl]benzene #
• Thiophenol, PFB

• Inchi： InChI=1S/C13H7F5S/c14-9-8(6-19-7-4-2-1-3-5-7)10(15)12(17)13(18)11(9)16/h1-5H,6H2
• InChI Key： UBDGTQMSSHFQRU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)SCC2=C(C(=C(C(=C2F)F)F)F)F

Computed Properties

• Exact Mass: 290.01886221g/mol
• Monoisotopic Mass: 290.01886221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų